(Z)-2-((E)-(1-(4-fluorophenyl)ethylidene)hydrazono)-3-(furan-2-ylmethyl)-4-phenyl-2,3-dihydrothiazole

• IUPAC Name: (Z)-N-[(E)-1-(4-fluorophenyl)ethylideneamino]-3-(furan-2-ylmethyl)-4-phenyl-1,3-thiazol-2-imine
• InChI: InChI=1S/C22H18FN3OS/c1-16(17-9-11-19(23)12-10-17)24-25-22-26(14-20-8-5-13-27-20)21(15-28-22)18-6-3-2-4-7-18/h2-13,15H,14H2,1H3/b24-16+,25-22-
• InChI Key: ANERESFBEAIJBN-OTDCCMHMSA-N
• Canonical SMILES: CC(=NN=C1N(C(=CS1)C2=CC=CC=C2)CC3=CC=CO3)C4=CC=C(C=C4)F
• Isomeric SMILES: C/C(=N\N=C/1\N(C(=CS1)C2=CC=CC=C2)CC3=CC=CO3)/C4=CC=C(C=C4)F
• Molecular Formula: C22H18FN3OS
• Molecular Weight: 391.5 g/mol

Description

(Z)-2-((E)-(1-(4-fluorophenyl)ethylidene)hydrazono)-3-(furan-2-ylmethyl)-4-phenyl-2,3-dihydrothiazole is a useful research compound. Its molecular formula is C22H18FN3OS and its molecular weight is 391.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

A study by Hassan et al. (2013) focused on the synthesis of (E)‐4‐Aryl‐2‐[2‐(1‐substituted ethylidene)hydrazinyl]thiazoles and (Z)‐3‐substituted‐4‐aryl‐2‐[(E)‐(1‐phenylethylidene)hydrazono]‐2,3‐dihydrothiazoles, revealing that some compounds exhibited promising antibacterial activity against Gram-positive and Gram-negative bacterial strains, outperforming ciprofloxacin in certain instances Hassan et al., 2013.

Antifungal and Antimicrobial Activities

Turan-Zitoun et al. (2018) synthesized a series of 2-((1-furan-2-yl)ethylidene)hydrazono)-4-substitutedphenylthiazol-3(2H)-amines and their Schiff bases, showcasing significant antifungal and antimicrobial activities, with one compound demonstrating comparable potency to ketoconazole against certain Candida strains Turan-Zitoun et al., 2018.

Anti-Inflammatory and Anticancer Agents

Helal et al. (2013) conducted a study on the synthesis of novel thiazole compounds as potential anti-inflammatory agents. The research indicated significant anti-inflammatory activity and suggested the potential of these compounds for further investigation as anticancer agents Helal et al., 2013.

Catalytic Behavior in Polymerization

Duan et al. (2016) investigated trichlorozirconium η2-hydrazonides for their catalytic behavior toward ethylene polymerization, noting that these complexes could produce polyethylenes with ultra-high molecular weights, thus indicating their utility in industrial applications Duan et al., 2016.

Antityrosinase Activity

Yu et al. (2015) synthesized Schiff’s base derivatives showing potent inhibitory effects on tyrosinase activities, potentially contributing to the development of antityrosinase agents for therapeutic or cosmetic applications Yu et al., 2015.